Cas no 2228935-81-5 (4-bromo-2-(1-ethynylcyclopropyl)-1-methoxybenzene)

• Product Name: 4-bromo-2-(1-ethynylcyclopropyl)-1-methoxybenzene
• CAS No: 2228935-81-5
• MF: C₁₂H₁₁BrO
• MW: 251.119142770767
• CID: 6286900
• PubChem ID: 165658598
• Update Time: 2025-05-22

4-bromo-2-(1-ethynylcyclopropyl)-1-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-(1-ethynylcyclopropyl)-1-methoxybenzene
• EN300-1922841
• 2228935-81-5

• Inchi： 1S/C12H11BrO/c1-3-12(6-7-12)10-8-9(13)4-5-11(10)14-2/h1,4-5,8H,6-7H2,2H3
• InChI Key： IHPLBRLTTUAFCR-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)C1(C#C)CC1)OC

Computed Properties

• Exact Mass: 249.99933g/mol
• Monoisotopic Mass: 249.99933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 9.2Ų

Additional information on 4-bromo-2-(1-ethynylcyclopropyl)-1-methoxybenzene

Comprehensive Overview of 4-bromo-2-(1-ethynylcyclopropyl)-1-methoxybenzene (CAS No. 2228935-81-5)

4-bromo-2-(1-ethynylcyclopropyl)-1-methoxybenzene (CAS No. 2228935-81-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This compound features a unique molecular structure combining a brominated aromatic ring, a methoxy group, and an ethynylcyclopropyl moiety, making it a versatile intermediate for synthesizing complex molecules. Researchers are particularly interested in its potential applications in drug discovery, agrochemical development, and advanced material engineering.

The compound's CAS number 2228935-81-5 is frequently searched in academic databases and chemical supplier platforms, reflecting its growing relevance. Its structural complexity allows for diverse functionalization, enabling the creation of derivatives with tailored properties. Recent studies highlight its role in cross-coupling reactions, a hot topic in synthetic chemistry due to the demand for efficient carbon-carbon bond formation techniques. This aligns with the industry's shift toward sustainable synthesis and green chemistry practices, which prioritize atom economy and reduced waste.

One of the most searched questions related to 4-bromo-2-(1-ethynylcyclopropyl)-1-methoxybenzene revolves around its synthetic routes and purification methods. Optimizing these processes is critical for scaling up production while maintaining high purity, a key concern for manufacturers. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize this compound, ensuring compliance with stringent quality standards demanded by regulatory bodies.

In the context of drug discovery, this compound's cyclopropyl-ethynyl group offers steric and electronic advantages, often enhancing binding affinity to biological targets. This has led to its exploration in kinase inhibitors and GPCR modulators, two prominent areas in oncology and CNS drug development. Additionally, its bromine substituent serves as a handle for further derivatization via palladium-catalyzed reactions, a technique widely discussed in peer-reviewed journals and patent literature.

From an SEO perspective, terms like "buy 4-bromo-2-(1-ethynylcyclopropyl)-1-methoxybenzene" and "CAS 2228935-81-5 suppliers" rank highly in search queries, indicating commercial interest. Suppliers often emphasize batch-to-batch consistency and custom synthesis options to meet client needs. The compound's stability under various storage conditions is another frequently asked question, with recommendations typically suggesting anhydrous environments and low-temperature preservation to prevent degradation.

Emerging trends in AI-assisted molecular design have also brought attention to compounds like 4-bromo-2-(1-ethynylcyclopropyl)-1-methoxybenzene. Computational models predict its reactivity patterns, reducing trial-and-error in lab settings. This synergy between experimental chemistry and machine learning is reshaping how researchers approach scaffold optimization, a topic dominating scientific conferences and webinars.

In material science, the compound's rigid cyclopropyl ring and conjugated system contribute to its potential in organic electronics, such as OLEDs and photovoltaic devices. Its ability to act as a building block for π-extended systems aligns with the push for energy-efficient technologies, a global priority amid climate change discussions. Patent filings reveal innovative uses in liquid crystal displays and conductive polymers, further expanding its industrial appeal.

To summarize, 4-bromo-2-(1-ethynylcyclopropyl)-1-methoxybenzene (CAS No. 2228935-81-5) represents a multifaceted tool for modern chemistry. Its applications span from life sciences to advanced materials, driven by its adaptable chemistry and the scientific community's focus on precision synthesis. As research progresses, this compound is poised to play a pivotal role in addressing challenges across multiple high-impact fields.